Cas no 1330180-66-9 ((1S,4R)-4-(3,4-dichlorophenyl)-N-(trideuteriomethyl)-1,2,3,4-tetrahydronaphthalen-1-amine:hydrochloride)

(1S,4R)-4-(3,4-dichlorophenyl)-N-(trideuteriomethyl)-1,2,3,4-tetrahydronaphthalen-1-amine hydrochloride is a deuterated amine derivative with potential applications in pharmaceutical research, particularly in metabolic stability studies. The incorporation of trideuteriomethyl enhances its utility in isotopic labeling for pharmacokinetic and mechanistic investigations. Its stereospecific configuration ensures precise molecular interactions, making it valuable for targeted biological studies.

(1S,4R)-4-(3,4-dichlorophenyl)-N-(trideuteriomethyl)-1,2,3,4-tetrahydronaphthalen-1-amine:hydrochloride structure

1330180-66-9 structure

Product Name:(1S,4R)-4-(3,4-dichlorophenyl)-N-(trideuteriomethyl)-1,2,3,4-tetrahydronaphthalen-1-amine:hydrochloride

CAS No:1330180-66-9

MF:C₁₇H₁₈Cl₃N

MW:345.7

CID:1065770

PubChem ID:71752191

Update Time:2025-06-17

(1S,4R)-4-(3,4-dichlorophenyl)-N-(trideuteriomethyl)-1,2,3,4-tetrahydronaphthalen-1-amine:hydrochloride Chemical and Physical Properties

Names and Identifiers

- (±)-trans-Sertraline-d3?HCl (N-methyl-d3)
- rac-trans Sertraline-d3 Hydrochloride
- (1S,4R)-4-(3,4-dichlorophenyl)-N-(trideuteriomethyl)-1,2,3,4-tetrahydronaphthalen-1-amine:hydrochloride
- (±)-trans-Sertraline-d3 HCl (N-methyl-d3)
- [2H3]- (±)-trans Sertraline Hydrochloride
- (±)-trans-Sertraline-d3 hydrochloride (N-methyl-d3)
- rel-Sertraline-d3 (hydrochloride)
- CS-0203691
- TRANS-SERTRALINE-D3 HYDROCHLORIDE
- F91305
- 4-(3,4-Dichlorophenyl)-1,2,3,4-tetrahydro-N-methyl-1-naphthalenamine-d3, Hydrochloride
- (+/-)-trans-sertraline-d3 hcl (n-methyl-d3)
- (1S,4R)-4-(3,4-dichlorophenyl)-N-(trideuteriomethyl)-1,2,3,4-tetrahydronaphthalen-1-amine;hydrochloride
- rac-transSertraline-d3Hydrochloride
- HY-B0176AS
- 1330180-66-9
- Inchi： 1S/C17H17Cl2N.ClH/c1-20-17-9-7-12(13-4-2-3-5-14(13)17)11-6-8-15(18)16(19)10-11;/h2-6,8,10,12,17,20H,7,9H2,1H3;1H/t12-,17+;/m1./s1/i1D3;
- InChI Key： BLFQGGGGFNSJKA-KSGPAQBCSA-N
- SMILES： [C@@H]1(NC([2H])([2H])[2H])C2=C(C=CC=C2)[C@@H](C2=CC=C(Cl)C(Cl)=C2)CC1.[H]Cl

Computed Properties

Exact Mass: 344.069313g/mol
Monoisotopic Mass: 344.069313g/mol
Isotope Atom Count: 3
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 21
Rotatable Bond Count: 2
Complexity: 322
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 12Å²

(1S,4R)-4-(3,4-dichlorophenyl)-N-(trideuteriomethyl)-1,2,3,4-tetrahydronaphthalen-1-amine:hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	S280004-1mg	rac-trans Sertraline-d3 Hydrochloride	1330180-66-9	1mg	$ 190.00	2023-09-06
TRC	S280004-10mg	rac-trans Sertraline-d3 Hydrochloride	1330180-66-9	10mg	$ 1476.00	2023-09-06
ChemScence	CS-0203691-10mg	rel-Sertraline-d3 hydrochloride	1330180-66-9	10mg	$0.0	2022-04-27
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